2-(2-((4-Fluorophenyl)sulfonyl)acetamido)-4,5-dimethylthiophene-3-carboxamide

• IUPAC Name: 2-[[2-(4-fluorophenyl)sulfonylacetyl]amino]-4,5-dimethylthiophene-3-carboxamide
• InChI: InChI=1S/C15H15FN2O4S2/c1-8-9(2)23-15(13(8)14(17)20)18-12(19)7-24(21,22)11-5-3-10(16)4-6-11/h3-6H,7H2,1-2H3,(H2,17,20)(H,18,19)
• InChI Key: ZAQFFDGKRXVAFY-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=C1C(=O)N)NC(=O)CS(=O)(=O)C2=CC=C(C=C2)F)C
• Molecular Formula: C15H15FN2O4S2
• Molecular Weight: 370.4 g/mol
• CAS No.: 896291-16-0

Description

Synthesis Analysis

The synthesis of compounds similar to “2-(2-((4-Fluorophenyl)sulfonyl)acetamido)-4,5-dimethylthiophene-3-carboxamide” involves the use of fluorosulfonyl radicals. Direct fluorosulfonylation with fluorosulfonyl radicals has emerged as a concise and efficient approach for producing sulfonyl fluorides. This method has found widespread applications in organic synthesis, chemical biology, drug discovery, and materials science.

Molecular Structure Analysis

The molecular structure of compounds similar to “this compound” can be confirmed by their physicochemical properties and spectroanalytical data. For example, the compound “[(2-Fluorophenyl)sulfonyl]acetonitrile” has a molecular formula of C8H6FNO2S, an average mass of 199.202 Da, and a Monoisotopic mass of 199.010330 Da.

Chemical Reactions Analysis

The chemical reactions involving compounds similar to “this compound” often involve the use of fluorosulfonyl radicals. These radicals participate in the synthesis of diverse functionalized sulfonyl fluorides.

Physical and Chemical Properties Analysis

The physical and chemical properties of compounds similar to “this compound” can be determined by their physicochemical properties. For instance, “[(2-Fluorophenyl)sulfonyl]acetonitrile” has a density of 1.4±0.1 g/cm3, a boiling point of 399.5±42.0 °C at 760 mmHg, and a vapour pressure of 0.0±0.9 mmHg at 25°C.

Scientific Research Applications

Materials Science and Polymer Research

In the realm of materials science and polymer research, compounds with sulfone and thiophene groups have been studied for their potential in creating high-performance polymers. For instance, aromatic polyamides with ether-sulfone links have shown promising solubility and thermal stability, making them suitable for advanced applications such as high-temperature polymers and films with excellent mechanical properties (Hsiao & Huang, 1997). Similarly, polyamides and polyimides containing thiophene units and sulfone moieties have been synthesized, demonstrating high glass transition temperatures and inherent viscosities, indicating their utility in creating strong, durable, and heat-resistant materials (Liaw, Hsu, Chen, & Lin, 2002).

Organic Synthesis and Chemical Properties

In organic synthesis, fluorinated compounds, such as those containing 4-fluorophenyl groups, are of significant interest due to their unique reactivity and potential in developing novel chemical entities. The introduction of fluorine atoms into organic molecules can drastically alter their chemical and physical properties, leading to applications in medicinal chemistry and materials science. For example, alkali metal fluorides have been used as efficient fluorinating agents in the synthesis of 2-fluorocarboxylic acids and 1-fluoroalkyl benzenes, demonstrating the versatility of fluorinated compounds in organic transformations (Fritz-Langhals, 1994).

Pharmacological Applications

Sulfonamide derivatives, including those with aromatic rings and acetamide groups, have been explored for their cytotoxic activity against various cancer cell lines. For instance, novel sulfonamide derivatives have shown potential as anticancer agents, with some compounds exhibiting significant potency against breast and colon cancer cell lines (Ghorab, Alsaid, al-Dhfyan, & Arafa, 2015). This indicates the potential of compounds with similar structural features in drug discovery and development.

Safety and Hazards

The safety and hazards associated with compounds similar to “2-(2-((4-Fluorophenyl)sulfonyl)acetamido)-4,5-dimethylthiophene-3-carboxamide” can be determined from their safety data sheets. For example, “Ethyl 2-fluoroacetoacetate” is classified as a flammable liquid (Category 4), skin irritant (Category 2), eye irritant (Category 2A), and specific target organ toxicity - single exposure (Category 3, Respiratory system).

Future Directions

The future directions for compounds similar to “2-(2-((4-Fluorophenyl)sulfonyl)acetamido)-4,5-dimethylthiophene-3-carboxamide” involve their use in various applications. For instance, the 2-[(4-Fluorophenyl)sulfonyl]ethoxy carbonyl (Fsec) group has been designed, synthesized, and evaluated for the protection of hydroxyl groups. This group has potential applications in the synthesis of complex molecules, such as those used in drug discovery.